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Compound of Interest

Compound Name: Basic blue 77

Cat. No.: B1172070

For Researchers, Scientists, and Drug Development Professionals

An extensive investigation into the molecular structure and chemical formula of the substance
designated as Basic Blue 77 reveals a significant lack of precise, publicly available scientific
data. Despite its listing with the Chemical Abstracts Service (CAS) number 12270-15-4, a
definitive molecular structure and formula remain elusive across numerous chemical databases
and scientific literature. This guide summarizes the available information and elucidates the
challenges in characterizing this particular dye.

Summary of Findings

Multiple chemical supplier and database entries for Basic Blue 77 (CAS 12270-15-4)
consistently lack fundamental chemical information. Notably, the molecular formula is often
absent, and the molecular weight is frequently listed as zero, which is chemically impossible.
This suggests that "Basic Blue 77" may not refer to a single, well-defined chemical compound.

Several possibilities could explain this ambiguity:

o Commercial Mixture: "Basic Blue 77" may be the commercial name for a product that is a
mixture of several different chemical compounds. The exact composition of such mixtures
can be proprietary and variable.

e Polymeric Dye: The substance could be a polymer, where the repeating monomer units are
consistent, but the overall chain length and molecular weight vary, making a single molecular
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formula impractical.

o Undisclosed Structure: The precise chemical structure may be a trade secret, and therefore
not disclosed publicly by the manufacturer.

 Inconsistent Nomenclature: There may be inconsistencies in how the name "Basic Blue 77"
is applied in the chemical industry, leading to confusion with other dyes. For instance,
searches for "Basic Blue 77" sometimes yield results for other well-defined dyes like Basic
Blue 7 or Disperse Blue 77, which have distinct structures and properties.

The Australian Industrial Chemicals Introduction Scheme (AICIS), a government regulatory
body, lists C.I. Basic Blue 77 with the CAS number 12270-15-4 but describes its molecular
formula as "Unspecified". This official designation further supports the conclusion that the
precise molecular identity is not publicly defined.

Physicochemical and Identifier Data

While a definitive structure is not available, the following identifiers and limited data have been
associated with Basic Blue 77.

Parameter Value Reference
Chemical Name Basic Blue 77 [1][2]
CAS Number 12270-15-4 [1]12]

C.l. Basic Blue 77, Aizen

Cathilon Blue CD-FRLH,

Cathilon CD-FRLH, Sandocryl
Synonyms . [2]

Brilliant Blue B-BLE, Sevron

Blue ER, Yoracryl Brilliant Blue

R

Not Available (Listed as
Molecular Formula "Unspecified" by some

sources)

_ Not Available (Often
Molecular Weight _ [1][2]
erroneously listed as 0)
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Experimental Protocols and Signaling Pathways

Due to the absence of a defined molecular structure and relevant biological studies in the
public domain, no experimental protocols for synthesis, analysis, or biological assays
specifically for a defined "Basic Blue 77" molecule could be identified. Similarly, there is no
information regarding any signaling pathways modulated by this substance.

Conclusion for the Research Professional

Researchers, scientists, and drug development professionals should exercise extreme caution
when encountering the designation "Basic Blue 77." The lack of a defined molecular structure
means that experimental results obtained using a product with this name may not be
reproducible or comparable with results from other batches or suppliers.

For any research or development application, it is imperative to:

o Obtain a detailed Certificate of Analysis (CoA) from the supplier that specifies the precise
chemical structure(s) of the component(s) in the product.

o Perform independent analytical characterization using techniques such as mass
spectrometry, NMR spectroscopy, and chromatography to determine the identity and purity of
the substance.

Without such characterization, any scientific conclusions drawn from the use of a product
labeled "Basic Blue 77" would be on uncertain ground. For applications requiring a well-
defined blue cationic dye, it is recommended to use a compound with a publicly known and
verified chemical structure, such as Basic Blue 7 (Victoria Pure Blue BO) or Basic Blue 9
(Methylene Blue).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: The Challenge of Defining
Basic Blue 77]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172070#basic-blue-77-molecular-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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